Cas no 51940-44-4 (Pipemidic acid)

• Product Name: Pipemidic acid
• CAS No: 51940-44-4
• MF: C₁₄H₁₇N₅O₃
• MW: 303.316482305527
• MDL: MFCD00057291
• CID: 56126
• PubChem ID: 24898889
• Update Time: 2025-10-28

Pipemidic acid Chemical and Physical Properties

Names and Identifiers

• 8-ETHYL-5,8-DIHYDRO-5-OXO-2-[1-PIPERAZINYL]PYRIDO[2,3-D]-PYRIMIDINE-6-CARBOXYLIC ACID
• PIPEMIDIC ACID
• 1489rb
• 5,8-dihydro-8-ethyl-5-oxo-2-(1-piperazinyl)pyrido(2,3-d)pyrimidine-6-carboxy
• acideethyl-8oxo-5piperazinyl-2dihydro-5,8pyrido(2,3-d)pyrimidine-6carbo
• acidopipemidico
• deblaston
• dolcol
• palin
• pipedac
• pipemid
• piperamicacid
• pipram
• pyrido(2,3-d)pyrimidine-6-carboxylicacid,5,8-dihydro-8-ethyl-5-oxo-2-(1-piper
• rb1489
• xylique
• Pipemidic Acid Anhydrous
• 8-ethyl-5,8-dihydro-5-oxo-2-(1-piperazinyl)-pyrido-(2,3-d)primidine-6-carboxylic acid
• Deblaston(Madaus,Kolu)
• Pipemidic Acid Trihydrate
• 8-Ethyl-5,8-dihydro-5-oxo-2-(1-piperazinyl)pyrido(2,3-d)pyrimidine-6-carboxylic acid
• 8-ethyl-5-oxo-2-piperazin-1-ylpyrido[2,3-d]pyrimidine-6-carboxylic acid
• 8-Ethyl-5,8-dihydro-5-oxo-2-(1-piperazinyl)pyrido[2,3-d]pyrimidine-6-carboxylic acid
• 2-(1-piperazinyl)-5,8-dihydro-8-ethyl-5-oxopyrido[2,3-d]pyrimidine-6-carboxylic acid
• DB13823
• HMS1570D16
• Acidum pipemidicum
• Pipemidic acid hydrate
• Acide ethyl-8 oxo-5 piperazinyl-2 dihydro-5,8 pyrido(2,3-d)pyrimidine-6 carboxylique
• DTXSID3023479
• 8-ethyl-5-oxo-2-(piperazin-1-yl)-5,8-dihydropyrido[2,3-d]pyrimidine-6-carboxylic acid
• D08379
• SCHEMBL135557
• 8-ETHYL-5-OXO-2-PIPERAZINO-5,8-DIHYDROPYRIDO[2,3-D]PYRIMIDINE-6-CARBOXYLIC ACID
• MLS000028608
• Pipemidic acid [INN:BAN:DCF]
• HMS502A13
• SR-01000000245-3
• SR-01000000245-4
• BIDD:GT0126
• 51940-44-4
• Urosten
• -ethyl-5-oxo-2-(piperazin-1-yl)-5,8-dihydropyrido[2,3-d]pyrimidine-6-carboxylic acid
• Pipurin
• Acide pipemidique [INN-French]
• BCP13633
• Pipemidic
• KBio2_001867
• SR-01000000245
• 8-ethyl-5-oxo-2-piperazin-1-ylpyrido[6,5-d]pyrimidine-6-carboxylic acid
• SPBio_001229
• PIPEMIDIC ACID [WHO-DD]
• CCG-220897
• NCGC00016866-03
• GTPL12774
• NINDS_000651
• Pipemidic acid (INN)
• Acide ethyl-8 oxo-5 piperazinyl-2 dihydro-5,8 pyrido(2,3-d)pyrimidine-6 carboxylique [French]
• 7-(1-Piperazinyl)-1-ethyl-4-oxo-1,4-dihydro-6,8-diazaquinoline-3-carboxylic acid
• CS-4838
• 8-ethyl-5-oxo-2-piperazin-1-yl-5,8-dihydropyrido[2,3-d]pyrimidine-6-carboxylic acid
• NCGC00016866-05
• 2-(1-piperazinyl)-8-ethyl-5,8-dihydro-5-oxopyrido[2,3-d]pyrimidine-6-carboxylic acid
• Acido pipemidico
• Filtrax
• NCGC00016866-02
• 8-ethyl-5-oxo-2-piperazinyl-8-hydropyridino[2,3-d]pyrimidine-6-carboxylic acid
• 8-Ethyl-5,8-dihydro-5-oxo-2-(1-piperazinyl)pyrido[2,3-d]pyrimidine-6-carboxylic acid; Pipemidic acid
• Spectrum2_001185
• NCGC00016866-11
• Pipemidicacid
• IDI1_000651
• DivK1c_000651
• SPBio_002923
• NCGC00016866-07
• NSC758160
• Q754986
• Uromidin
• DTXCID803479
• SMR000058711
• Acido pipemidico [Spanish]
• NCGC00023999-04
• Pi-coli
• KBio3_002573
• 1489 RB
• Pipemidic Acid,(S)
• BSPBio_003073
• MFCD00057291
• 8-ethyl-5-oxo-2-(piperazin-1-yl)-5H,8H-pyrido[2,3-d]pyrimidine-6-carboxylic acid
• EINECS 257-530-2
• PIPEMIDIC ACID [JAN]
• Prestwick3_000897
• PIPEMIDIC ACID [MI]
• KBio2_007003
• AS-47690
• SPECTRUM1502024
• SR-01000000245-2
• KBio1_000651
• Tractur
• 5,8-Dihydro-8-ethyl-5-oxo-2-(1-piperazinyl)pyrido(2,3-d)pyrimidine-6-carboxylic acid
• UNII-LT12J5HVR8
• AB00052258_14
• uropimid
• HMS3714D16
• Acido pipemidico [INN-Spanish]
• Memento 400
• Pharmakon1600-01502024
• BPBio1_000786
• F15437
• Nuril
• AB00490004
• Prestwick2_000897
• CHEBI:75250
• 8-ethyl-5-oxo-2-piperazin-1-yl-pyrido[2,3-d]pyrimidine-6-carboxylic acid
• PIPEMIDIC ACID [INN]
• Nuril (TN)
• Uroval
• Pipemidic acid, Antibiotic for Culture Media Use Only
• Spectrum5_001214
• Prestwick0_000897
• NCGC00178314-02
• Opera_ID_1142
• Spectrum_001387
• NCGC00016866-08
• 8-Ethyl-5,8-dihydro-5-oxo-2-(1-piperazinyl)pyrido[2,3-d]pyrimidine-6-carboxylicacidtrihydrate
• SMP1_000242
• pipemidic-acid
• Spectrum4_000155
• Pyrido(2,3-d)pyrimidine-6-carboxylic acid, 5,8-dihydro-8-ethyl-5-oxo-2-(1-piperazinyl)-
• AKOS005599752
• JOHZPMXAZQZXHR-UHFFFAOYSA-N
• NSC-758160
• PIPEMIDIC ACID [MART.]
• NS00000503
• BRD-K08999871-001-05-5
• NCGC00016866-06
• Tox21_110655
• CHEMBL30116
• NCGC00016866-01
• HY-B1210
• A828860
• LT12J5HVR8
• Prestwick1_000897
• Acide pipemidique
• Pyrido(2,3-d)pyrimidine-6-carboxylic acid, 8-ethyl-5,8-dihydro-5-oxo-2-(1-piperazinyl)-
• KBio2_004435
• NCGC00023999-03
• Tox21_110655_1
• s5051
• NCGC00178314-01
• Acidum pipemidicum [INN-Latin]
• SBI-0051703.P002
• BRN 0626575
• 5,8-dihydro-8-ethyl-2-(1-piperazinyl)-5-oxopyrido[2,3-d]pyrimidine-6-carboxylic acid
• pipeacid
• RB 1489
• 5,8-Dihydro-8-ethyl-2-(1-piperazinyl)-5-oxopyrido-[2,3-d]pyrimidine-6-carboxylic acid
• BSPBio_000714
• Spectrum3_001487
• NCGC00016866-04
• KBioSS_001867
• HMS1921F04
• Pipemidate
• CCRIS 8517
• P-6835
• BRD-K08999871-001-13-9
• HMS2097D16
• KBioGR_000630
• CAS-51940-44-4
• NSC 758160
• Deblaston; Pipram; Uromidin; RB 1489; RB-1489; RB1489
• Acid, Pipemidic
• Acid, Piperamic
• 8-ethyl-5-oxo-2-(piperazin-1-yl)-5H,8H-pyrido(2,3-d)pyrimidine-6-carboxylic acid
• PIPEMIDIC ACID (MART.)
• BRD-K08999871-213-01-5
• Acido pipemidico (INN-Spanish)
• J01MB04
• DA-76909
• 8-ethyl-5-oxo-2-piperazin-1-ylpyrido(6,5-d)pyrimidine-6-carboxylic acid
• Acide pipemidique (INN-French)
• STK686262
• Acidum pipemidicum (INN-Latin)
• piperamic acid
• Pipemidic acid

• MDL： MFCD00057291
• Inchi： 1S/C14H17N5O3/c1-2-18-8-10(13(21)22)11(20)9-7-16-14(17-12(9)18)19-5-3-15-4-6-19/h7-8,15H,2-6H2,1H3,(H,21,22)
• InChI Key： JOHZPMXAZQZXHR-UHFFFAOYSA-N
• SMILES： O=C1C(C(=O)O)=CN(CC)C2C1=CN=C(N=2)N1CCNCC1

Computed Properties

• Exact Mass: 303.13300
• Monoisotopic Mass: 303.133
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 98.7A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.1931 (rough estimate)
• Melting Point: 251-255℃
• Boiling Point: 534.9°C at 760 mmHg
• Flash Point: >110°(230°F)
• Refractive Index: 1.7000 (estimate)
• Solubility: 1 M NaOH: soluble50mg/mL
• Water Partition Coefficient: Soluble in 1N sodium hydroxide or in DMSO. Insoluble in water
• PSA: 100.35000
• LogP: 0.31300
• Sensitiveness: Light Sensitive
• Solubility: Not determined

Pipemidic acid Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H317,H334
• Warning Statement： P261,P280,P342+P311
• WGK Germany：2
• Hazard Category Code： 42/43
• Safety Instruction： 22-36/37-45
• RTECS：UV1153800
• Hazardous Material Identification：
• Toxicity：LD50 in mice (mg/kg): 4000 orally; 1000 i.p., 50 i.v. (Ficicchia)
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines
• Other Chemical Reagents

Additional information on Pipemidic acid

Pipemidic Acid (CAS No. 51940-44-4): A Comprehensive Overview of Its Properties and Applications

Pipemidic acid (CAS No. 51940-44-4), a quinolone derivative, is a synthetic antibacterial agent with a broad spectrum of activity against Gram-negative and some Gram-positive bacteria. This compound has garnered significant attention in the pharmaceutical and medical communities due to its unique mechanism of action and clinical efficacy. In recent years, the rise of antibiotic resistance has made pipemidic acid uses and pipemidic acid mechanism of action hot topics among researchers and healthcare professionals.

The chemical structure of pipemidic acid features a piperazine ring, which enhances its solubility and bioavailability. Its antibacterial activity primarily stems from its ability to inhibit bacterial DNA gyrase, an enzyme critical for DNA replication. This mechanism is similar to other quinolones but with distinct pharmacokinetic properties. Searches for pipemidic acid vs ciprofloxacin or pipemidic acid side effects reflect growing public interest in comparing its efficacy and safety profile with other antibiotics.

Clinically, pipemidic acid is often prescribed for urinary tract infections (UTIs), gastrointestinal infections, and respiratory tract infections caused by susceptible organisms. The increasing demand for pipemidic acid dosage guidelines and pipemidic acid for UTI highlights its relevance in everyday healthcare. Its low incidence of adverse effects, such as gastrointestinal disturbances or mild CNS symptoms, makes it a favorable option for patients with specific sensitivities.

From a research perspective, studies on pipemidic acid synthesis and pipemidic acid solubility continue to evolve, particularly in optimizing its formulation for enhanced therapeutic outcomes. Recent publications have explored its potential synergies with other antimicrobial agents, addressing queries like pipemidic acid and probiotics or pipemidic acid resistance. These investigations align with global efforts to combat antimicrobial resistance (AMR), a critical concern flagged by the WHO.

In the pharmaceutical industry, pipemidic acid is manufactured under strict quality controls to ensure purity and efficacy. Analytical methods such as HPLC and spectrophotometry are employed to verify its compliance with pharmacopeial standards. The compound’s stability under varying pH conditions and its compatibility with excipients are key factors in drug development, often searched as pipemidic acid stability or pipemidic acid formulation.

Environmental and regulatory aspects of pipemidic acid are also under scrutiny. Researchers are investigating its biodegradability and ecological impact, responding to queries like pipemidic acid environmental fate. Regulatory agencies worldwide classify it as a prescription-only medication, emphasizing proper usage to minimize resistance development.

In summary, pipemidic acid (CAS No. 51940-44-4) remains a valuable tool in antimicrobial therapy. Its balanced efficacy, safety, and adaptability to modern pharmaceutical technologies make it a subject of ongoing research and clinical interest. As antibiotic stewardship gains prominence, understanding pipemidic acid indications and pipemidic acid pharmacokinetics will be crucial for optimizing patient care.